Cyclohex-3-en-1-yl-[4-(thiophen-3-ylmethyl)piperazin-1-yl]methanone

• IUPAC Name: cyclohex-3-en-1-yl-[4-(thiophen-3-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H22N2OS/c19-16(15-4-2-1-3-5-15)18-9-7-17(8-10-18)12-14-6-11-20-13-14/h1-2,6,11,13,15H,3-5,7-10,12H2
• InChI Key: AGCINLDCQXVFKG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)N2CCN(CC2)CC3=CSC=C3
• Molecular Formula: C16H22N2OS
• Molecular Weight: 290.4 g/mol

Description

Cyclohex-3-en-1-yl-[4-(thiophen-3-ylmethyl)piperazin-1-yl]methanone is a novel compound that has shown promising results in scientific research. It is a synthetic compound that belongs to the class of piperazine derivatives. This compound has been studied extensively for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of Cyclohex-3-en-1-yl-[4-(thiophen-3-ylmethyl)piperazin-1-yl]methanone is not fully understood. However, it is believed to act through multiple pathways. In cancer, it induces apoptosis by activating the caspase pathway. In Alzheimer's disease, it reduces neuroinflammation by inhibiting the production of pro-inflammatory cytokines. In depression, it increases the levels of neurotransmitters by inhibiting the reuptake of serotonin and dopamine.
Biochemical and physiological effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce neuroinflammation, improve cognitive function, and increase the levels of neurotransmitters such as serotonin and dopamine. It has also been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using Cyclohex-3-en-1-yl-[4-(thiophen-3-ylmethyl)piperazin-1-yl]methanone in lab experiments are its synthetic nature, high purity, and potential therapeutic applications. However, some limitations of using this compound in lab experiments are its cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for the study of Cyclohex-3-en-1-yl-[4-(thiophen-3-ylmethyl)piperazin-1-yl]methanone. One direction is to study its potential therapeutic applications in other diseases such as Parkinson's disease and multiple sclerosis. Another direction is to study its mechanism of action in more detail to understand its full potential. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties are also important future directions.
Conclusion:
This compound is a novel compound that has shown promising results in scientific research. It has potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and depression. The mechanism of action of this compound is not fully understood, but it is believed to act through multiple pathways. This compound has several biochemical and physiological effects, and its use in lab experiments has both advantages and limitations. There are several future directions for the study of this compound, which could lead to the development of new treatments for various diseases.

Synthesis Methods

The synthesis of Cyclohex-3-en-1-yl-[4-(thiophen-3-ylmethyl)piperazin-1-yl]methanone involves the reaction of cyclohex-3-en-1-ol with 4-(thiophen-3-ylmethyl)piperazine in the presence of a suitable catalyst. The reaction is carried out under reflux conditions for several hours, and the product is purified by column chromatography. The purity of the product is confirmed by NMR and mass spectrometry.

Scientific Research Applications

Cyclohex-3-en-1-yl-[4-(thiophen-3-ylmethyl)piperazin-1-yl]methanone has been studied for its potential therapeutic applications in various diseases. It has shown promising results in the treatment of cancer, Alzheimer's disease, and depression. In cancer, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis. In Alzheimer's disease, it has been shown to improve cognitive function and reduce neuroinflammation. In depression, it has been found to increase the levels of neurotransmitters such as serotonin and dopamine.